Cas no 1613-76-9 (Benzamide,N-hydroxy-4-nitro-)

• Product Name: Benzamide,N-hydroxy-4-nitro-
• CAS No: 1613-76-9
• MF: C₇H₆N₂O₄
• MW: 182.133541584015
• CID: 165447
• PubChem ID: 5043691
• Update Time: 2025-04-19

Benzamide,N-hydroxy-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-hydroxy-4-nitro-
• N-hydroxy-4-nitrobenzamide
• 4-Nitrobenzohydroxamic acid
• 4-Nitrobenzoylhydroxamic acid
• 4-nitrophenylhydroxamic acid
• Benzamide (9CI), N-hydroxy-4-nitro-
• Benzohydroxamic acid (8CI), p-nitro-
• BENZOHYDROXAMIC ACID, p-NITRO-
• N-hydroxy-4-nitro-benzamide
• N-hydroxy-p-nitrobenzamide
• NSC682753
• p-Nitrobenzhydroxamic acid
• p-Nitrobenzohydroxamic acid
• p-nitrophenyl-N-hydroxycarbamate
• NSC13998
• NSC 13998
• N-Hydroxy-4-(hydroxy(oxido)amino)benzamide
• NCI60_000886
• SCHEMBL296991
• BDBM50015143
• DTXSID20167109
• Benzamide, N-hydroxy-4-nitro-
• Benzohydroxamic acid, p-nitro
• NORABPMBUQMZLT-UHFFFAOYSA-N
• 4-nitrobenzenecarbohydroxamic acid
• 4-nitrophenyl-hydroxamic acid
• NSC-682753
• R73HGY95CM
• 1613-76-9
• NSC-13998
• AKOS000178776
• CHEMBL155132

• Inchi： 1S/C7H6N2O4/c10-7(8-11)5-1-3-6(4-2-5)9(12)13/h1-4,11H,(H,8,10)
• InChI Key： NORABPMBUQMZLT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])NO

Computed Properties

• Exact Mass: 182.03278
• Monoisotopic Mass: 121.052764
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.1

Experimental Properties

• Density: 1.485
• Melting Point: 130 deg C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.624
• PSA: 92.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes